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Compound of Interest

Compound Name: Atevirdine

Cat. No.: B1665816 Get Quote

Introduction

Atevirdine is a potent, non-nucleoside reverse transcriptase inhibitor (NNRTI) of human

immunodeficiency virus type 1 (HIV-1).[1][2] As an NNRTI, it allosterically inhibits the reverse

transcriptase enzyme, a critical component for the replication of HIV-1.[3] This mechanism

involves binding to a hydrophobic pocket in the enzyme, distinct from the active site, which

results in a conformational change that disrupts the enzyme's catalytic activity.[4] Although

clinical trials did not support its use as a monotherapy, its well-characterized mechanism of

action makes it a valuable tool in antiviral research and drug discovery.[5][6] These application

notes provide detailed protocols for the use of atevirdine as a reference compound in common

antiviral screening assays.

Data Presentation
The antiviral activity of atevirdine has been quantified in various in vitro assays. The following

tables summarize key inhibitory and effective concentrations.

Table 1: In Vitro Inhibitory Activity of Atevirdine against HIV-1
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Parameter Value
Cell
Line/Isolate

Assay Method Reference

IC50 (median) 0.74 µM
Clinical HIV-1

Isolates
Not Specified [1]

IC50 (range) 0.06 - 1.60 µM
Clinical HIV-1

Isolates
Not Specified [1]

Table 2: In Vitro Antiviral Activity of Atevirdine

Parameter Value Cell Line Assay Method Reference

EC50 0.001 µM CEM-SS XTT Assay [2]
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Caption: HIV-1 Reverse Transcription and Inhibition by Atevirdine.

Experimental Workflow: Cell-Free HIV-1 Reverse
Transcriptase Inhibition Assay
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Start

Prepare Reagents:
- Recombinant HIV-1 RT

- Template/Primer (e.g., poly(A)/oligo(dT))
- dNTPs (with labeled dUTP)
- Atevirdine (Test Compound)

- Assay Buffer

Plate Setup (96-well):
- Add Assay Buffer

- Add serial dilutions of Atevirdine
- Add HIV-1 RT

Pre-incubation
(e.g., 15 min at 37°C)

Initiate Reaction:
Add Template/Primer and dNTP mix

Incubation
(e.g., 1 hour at 37°C)

Stop Reaction & Detect Signal
(e.g., ELISA-based detection of incorporated label)

Data Analysis:
- Measure absorbance
- Calculate % inhibition
- Determine IC50 value

End

Click to download full resolution via product page

Caption: Cell-Free HIV-1 RT Inhibition Assay Workflow.
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Experimental Workflow: Cell-Based Anti-HIV-1 Assay
(XTT)

Start

Seed susceptible cells
(e.g., CEM-SS) in a 96-well plate

Add serial dilutions of Atevirdine
(and test compounds)

Infect cells with HIV-1

Incubate for several days
(e.g., 4-6 days at 37°C)

Add XTT reagent to each well

Incubate
(e.g., 4-6 hours at 37°C)

Measure absorbance
(450-500 nm)

Data Analysis:
- Calculate % cell viability

- Determine EC50 and CC50 values

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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